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Compound of Interest

Compound Name: 2-Phenyl-1-propanol

Cat. No.: B072363

An In-depth Technical Guide to the Physicochemical Properties of 2-Phenyl-1-propanol

This technical guide provides a comprehensive overview of the molecular weight and density of
2-phenyl-1-propanol (CAS 1123-85-9). It is intended for researchers, scientists, and
professionals in drug development and related fields who require accurate and reliable data on
the physicochemical properties of this compound. This document includes a summary of its key
quantitative properties, detailed experimental protocols for their determination, and a logical
workflow for such characterization.

Quantitative Physicochemical Data

The molecular weight and density of 2-phenyl-1-propanol are fundamental parameters for a
wide range of scientific and industrial applications, from reaction stoichiometry and formulation
development to quality control and regulatory compliance. The data presented below has been
compiled from reputable chemical data sources.

Property Value Units Conditions
Molecular Weight 136.19 g/mol

Density 0.975 g/mL at 25 °C
0.971-0.978 g/mL

Table 1: Summary of Molecular Weight and Density for 2-Phenyl-1-propanol[1][2][3][4][5][6]
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Experimental Protocols for Property Determination

Accurate determination of molecular weight and density requires standardized experimental
procedures. The following sections detail the principles and methodologies for obtaining these
values.

Determination of Molecular Weight via Mass
Spectrometry

Mass spectrometry is the gold standard for determining the molecular weight of a compound
with high accuracy and sensitivity.[5][7][8][9] The technique involves the ionization of the
sample molecules and their separation based on their mass-to-charge ratio (m/z).

Principle: An electron-ionization (El) mass spectrometer is commonly used for volatile organic
compounds like 2-phenyl-1-propanol.[10] In the ion source, high-energy electrons bombard
the sample molecules, leading to the ejection of an electron and the formation of a molecular
ion (M+¢), which is a radical cation.[10] The mass analyzer then separates these ions based on
their m/z ratio. The peak with the highest m/z value, excluding isotopic peaks, generally
corresponds to the molecular ion, and its m/z value provides the molecular weight of the
compound.[7][10]

Generalized Protocol:

Sample Preparation: A dilute solution of 2-phenyl-1-propanol is prepared in a volatile
organic solvent.

e Instrument Setup: The mass spectrometer is calibrated using a known standard. The ion
source parameters (e.g., electron energy) and mass analyzer settings are optimized for the
compound.

o Sample Introduction: The sample is introduced into the ion source, typically via direct
injection or through a gas chromatography (GC) system for separation from any impurities.

« lonization: The sample molecules are ionized by an electron beam.

e Mass Analysis: The resulting ions are accelerated into the mass analyzer, where they are
separated according to their m/z ratio.
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o Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion
abundance versus m/z.

o Data Interpretation: The molecular ion peak is identified in the mass spectrum to determine
the molecular weight.

Determination of Density

The density of a liquid can be accurately determined using several methods, with the oscillating
U-tube and pycnometer methods being the most common in a laboratory setting.[3][11]

Modern digital density meters frequently employ the oscillating U-tube principle for rapid and
highly accurate measurements.[1][2][3][4]

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency.[3] This
frequency changes when the tube is filled with a sample; a higher mass (denser) sample
results in a lower oscillation frequency. The instrument measures the period of oscillation and
relates it to the density of the sample using a calibration equation.[1] Temperature control is
critical as density is temperature-dependent.[3]

Generalized Protocol:

o Calibration: The instrument is calibrated using two standards of known density, often dry air
and ultrapure water.

o Temperature Equilibration: The instrument's measuring cell is brought to the desired
temperature (e.g., 25 °C).

e Sample Injection: The 2-phenyl-1-propanol sample is carefully injected into the U-tube,
ensuring no air bubbles are present.

e Measurement: The instrument measures the oscillation period of the U-tube filled with the
sample.

e Density Calculation: The instrument's software automatically calculates the density based on
the measured period and the calibration constants.
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e Cleaning: The measuring cell is thoroughly cleaned with appropriate solvents and dried
before the next measurement.

The pycnometer method is a classic and precise gravimetric technique for density
determination.[11][12][13] It involves determining the mass of a precisely known volume of the
liquid.

Principle: A pycnometer is a glass flask with a precisely calibrated volume. The density of a
liquid is determined by weighing the pycnometer empty, then filled with the liquid of interest.
The mass of the liquid divided by the volume of the pycnometer gives the density.[11][13]

Generalized Protocol:

Cleaning and Drying: The pycnometer is thoroughly cleaned and dried.

* Weighing the Empty Pycnometer: The mass of the empty, dry pycnometer is accurately
measured on an analytical balance (m1).

 Filling the Pycnometer: The pycnometer is filled with 2-phenyl-1-propanol, ensuring the
liquid reaches the calibration mark and is free of air bubbles. A stopper with a capillary is
inserted, allowing excess liquid to be expelled.

o Temperature Equilibration: The filled pycnometer is placed in a thermostatic bath at the
desired temperature until thermal equilibrium is reached. The liquid level is adjusted to the
mark if necessary.

e Weighing the Filled Pycnometer: The outside of the pycnometer is carefully dried, and its
mass is measured (m2).

» Density Calculation: The density (p) is calculated using the formula: p = (m2 - m1) / V, where
V is the calibrated volume of the pycnometer.

Physicochemical Property Determination Workflow

The following diagram illustrates a standardized workflow for the determination of
physicochemical properties of a chemical compound such as 2-phenyl-1-propanol.
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Workflow for Physicochemical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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